Cas no 57509-07-6 (7,9-dimethyl-3-phenyl-1-propyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione)

• Product Name: 7,9-dimethyl-3-phenyl-1-propyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione
• CAS No: 57509-07-6
• MF: C₁₈H₂₀N₆O₂
• MW: 352.390402793884
• CID: 5474974
• Update Time: 2025-05-21

7,9-dimethyl-3-phenyl-1-propyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazino[3,4-f]purine-6,8(7H,9H)-dione, 1,4-dihydro-7,9-dimethyl-3-phenyl-1-propyl-
• 7,9-dimethyl-3-phenyl-1-propyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

• Inchi： 1S/C18H20N6O2/c1-4-10-24-17-19-15-14(16(25)22(3)18(26)21(15)2)23(17)11-13(20-24)12-8-6-5-7-9-12/h5-9H,4,10-11H2,1-3H3
• InChI Key： VNGSTDHOTMEVPT-UHFFFAOYSA-N
• SMILES： N12CC(C3=CC=CC=C3)=NN(CCC)C1=NC1=C2C(=O)N(C)C(=O)N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 7,9-dimethyl-3-phenyl-1-propyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

Compound CAS No. 57509-07-6: 7,9-Dimethyl-3-phenyl-1-propyl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione

The compound with CAS No. 57509-07-6 is a highly specialized organic molecule known as 7,9-dimethyl-3-phenyl-1-propyl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione. This compound belongs to the class of purine derivatives and exhibits a complex heterocyclic structure that combines both purine and triazine moieties. The integration of these structural elements contributes to its unique chemical properties and potential applications in various fields such as drug discovery and materials science.

The molecular structure of 7,9-dimethyl-3-phenyl... is characterized by a fused ring system comprising a purine core and a triazine ring. The presence of methyl groups at positions 7 and 9 adds to the molecule's stability and may influence its interaction with biological systems. Additionally, the phenyl group at position 3 introduces aromaticity and potential for further functionalization. The propyl group attached at position 1 further enhances the molecule's versatility in terms of solubility and reactivity.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its ability to act as a scaffold for designing novel bioactive molecules. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties. These findings suggest that it could serve as a lead compound for developing therapeutic agents targeting chronic inflammatory diseases.

In terms of synthesis methods, the compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. The synthesis typically begins with the preparation of intermediate precursors such as substituted purines or triazines. Advanced techniques like microwave-assisted synthesis have been employed to optimize reaction conditions and improve yield.

From an analytical standpoint,spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry) are commonly used to confirm the structure of this compound. High-resolution mass spectrometry has been particularly useful in determining its exact molecular formula and confirming its purity.

Looking ahead,current research trends indicate a growing interest in exploring the photophysical properties of this compound. Preliminary investigations suggest that it may exhibit interesting fluorescence characteristics under UV light due to its conjugated system. This property could make it a candidate for applications in optoelectronics or biosensing technologies.

In conclusion,the compound CAS No. 57509-07-6 represents a fascinating example of modern organic chemistry's ability to design complex molecules with diverse functional groups. Its unique structure offers ample opportunities for further research into its chemical reactivity and biological activity. As scientific advancements continue to unfold,this compound is poised to play a significant role in driving innovation across multiple disciplines.